93-39-0

Skimmin

In Stock

• CAS RN:
• 93-39-0

• Formula:
• C15H16O8

• InChI:
• InChI=1S/C15H16O8/c16-6-10-12(18)13(19)14(20)15(23-10)21-8-3-1-7-2-4-11(17)22-9(7)5-8/h1-5,10,12-16,18-20H,6H2/t10-,12-,13+,14-,15-/m1/s1

• InChIKey:
• VPAOSFFTKWUGAD-UHFFFAOYSA-N

• Natural product derived from plant source.
  Skimmine is a natural product found in Picea neoveitchii, Artemisia ordosica, and other organisms with data available.
  

1-Nitroheptane

• CAS RN:
• 693-39-0

• Formula:
• C7H15NO2

• InChI:
• InChI=1S/C7H15NO2/c1-2-3-4-5-6-7-8(9)10/h2-7H2,1H3

• InChIKey:
• UZONFOPDCXAZND-UHFFFAOYSA-N

• 1-nitroheptane is a primary nitroalkane that is heptane substituted by a nitro group at position 1. It has a role as a human urinary metabolite. It derives from a hydride of a heptane.

N-[4-(1,5-diphenyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl]acetamide

In Stock

• CAS RN:
• 13393-39-0

• Formula:
• C23H21N3O

• InChI:
• InChI=1S/C23H21N3O/c1-17(27)24-20-14-12-18(13-15-20)22-16-23(19-8-4-2-5-9-19)26(25-22)21-10-6-3-7-11-21/h2-15,23H,16H2,1H3,(H,24,27)

• InChIKey:
• DWGQJSSCAHGCJB-UHFFFAOYSA-N

• N-[4-(1,5-diphenyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl]acetamide is a useful research compound. Its molecular formula is C23H21N3O and its molecular weight is 355.4 g/mol. The purity is usually 95%.

Xanthylium, 3,6-bis(diethylamino)-9-(2-(methoxycarbonyl)phenyl)-, chloride

In Stock

• CAS RN:
• 39393-39-0

• Formula:
• C29H33ClN2O3

• InChI:
• InChI=1S/C29H33N2O3.ClH/c1-6-30(7-2)20-14-16-24-26(18-20)34-27-19-21(31(8-3)9-4)15-17-25(27)28(24)22-12-10-11-13-23(22)29(32)33-5;/h10-19H,6-9H2,1-5H3;1H/q+1;/p-1

• InChIKey:
• WODAOEIFNMQKIS-UHFFFAOYSA-M

• Xanthylium, 3,6-bis(diethylamino)-9-(2-(methoxycarbonyl)phenyl)-, chloride is a useful research compound. Its molecular formula is C29H33ClN2O3 and its molecular weight is 493 g/mol. The purity is usually 95%.

2-Amino-1,4,5,6-tetrahydropyrimidine Hydrochloride

In Stock

• CAS RN:
• 26893-39-0

• Formula:
• C4H10ClN3

• InChI:
• InChI=1S/C4H9N3.ClH/c5-4-6-2-1-3-7-4;/h1-3H2,(H3,5,6,7);1H

• InChIKey:
• GRHGTRIHFULSAY-UHFFFAOYSA-N

• 2-Amino-1,4,5,6-tetrahydropyrimidine Hydrochloride, also known as 2-Amino-1,4,5,6-tetrahydropyrimidine Hydrochloride, is a useful research compound. Its molecular formula is C4H10ClN3 and its molecular weight is 135.59 g/mol. The purity is usually 95%.

N'-(2,5-dimethylphenyl)-N-(3-hydroxypropyl)oxamide

In Stock

• CAS RN:
• 330593-39-0

• Formula:
• C13H18N2O3

• InChI:
• InChI=1S/C13H18N2O3/c1-9-4-5-10(2)11(8-9)15-13(18)12(17)14-6-3-7-16/h4-5,8,16H,3,6-7H2,1-2H3,(H,14,17)(H,15,18)

• InChIKey:
• VINQYNAODDQVCN-UHFFFAOYSA-N

• N'-(2,5-dimethylphenyl)-N-(3-hydroxypropyl)oxamide is a useful research compound. Its molecular formula is C13H18N2O3 and its molecular weight is 250.298. The purity is usually 95%.

3-(2,3-Dimethylphenyl)-3',4',5'-trifluoropropiophenone

In Stock

• CAS RN:
• 898793-39-0

• Formula:
• C17H15F3O

• InChI:
• InChI=1S/C17H15F3O/c1-10-4-3-5-12(11(10)2)6-7-16(21)13-8-14(18)17(20)15(19)9-13/h3-5,8-9H,6-7H2,1-2H3

• InChIKey:
• WFJGBCNWSBYRAQ-UHFFFAOYSA-N

• 3-(2,3-Dimethylphenyl)-3',4',5'-trifluoropropiophenone is a useful research compound. Its molecular formula is C17H15F3O and its molecular weight is 292.29 g/mol. The purity is usually 95%.

N-(4-chlorophenyl)-2-((4-(2-(mesitylamino)-2-oxoethyl)thiazol-2-yl)thio)acetamide

In Stock

• CAS RN:
• 953993-39-0

• Formula:
• C22H22ClN3O2S2

• InChI:
• InChI=1S/C22H22ClN3O2S2/c1-13-8-14(2)21(15(3)9-13)26-19(27)10-18-11-29-22(25-18)30-12-20(28)24-17-6-4-16(23)5-7-17/h4-9,11H,10,12H2,1-3H3,(H,24,28)(H,26,27)

• InChIKey:
• ZVGKHRYKGVUUMF-UHFFFAOYSA-N

• N-(4-chlorophenyl)-2-((4-(2-(mesitylamino)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H22ClN3O2S2 and its molecular weight is 460.01. The purity is usually 95%.

4-Bromo-2-methoxy-N-phenylbenzamide

In Stock

• CAS RN:
• 330793-39-0

• Formula:
• C14H12BrNO2

• InChI:
• InChI=1S/C14H12BrNO2/c1-18-13-9-10(15)7-8-12(13)14(17)16-11-5-3-2-4-6-11/h2-9H,1H3,(H,16,17)

• InChIKey:
• BIXCDBZTCGGQSZ-UHFFFAOYSA-N

• 4-Bromo-2-methoxy-N-phenylbenzamide is a useful research compound. Its molecular formula is C14H12BrNO2 and its molecular weight is 306.15 g/mol. The purity is usually 95%.

Urea, N'-(3-acetyl-4-(3-((1,1-dimethylethyl)amino)-2-hydroxypropoxy)phenyl)-N,N-diethyl-, monohydrochloride, (S)-

In Stock

• CAS RN:
• 102293-39-0

• Formula:
• C20H34ClN3O4

• InChI:
• InChI=1S/C20H33N3O4.ClH/c1-7-23(8-2)19(26)22-15-9-10-18(17(11-15)14(3)24)27-13-16(25)12-21-20(4,5)6;/h9-11,16,21,25H,7-8,12-13H2,1-6H3,(H,22,26);1H/t16-;/m0./s1

• InChIKey:
• VKJHTUVLJYWAEY-NTISSMGPSA-N

• Urea, N'-(3-acetyl-4-(3-((1,1-dimethylethyl)amino)-2-hydroxypropoxy)phenyl)-N,N-diethyl-, monohydrochloride, (S)-, also known as Urea, N'-(3-acetyl-4-(3-((1,1-dimethylethyl)amino)-2-hydroxypropoxy)phenyl)-N,N-diethyl-, monohydrochloride, (S)-, is a useful research compound. Its molecular formula is C20H34ClN3O4 and its molecular weight is 416 g/mol. The purity is usually 95%.

Methyl 2-(2-methyl-6,7,8,9-tetrahydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-7-carbonyl)benzoate

In Stock

• CAS RN:
• 1797893-39-0

• Formula:
• C19H18N4O3

• InChI:
• InChI=1S/C19H18N4O3/c1-12-9-17-20-10-13-11-22(8-7-16(13)23(17)21-12)18(24)14-5-3-4-6-15(14)19(25)26-2/h3-6,9-10H,7-8,11H2,1-2H3

• InChIKey:
• NBIKKAVYTGSNFT-UHFFFAOYSA-N

• Methyl 2-(2-methyl-6,7,8,9-tetrahydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-7-carbonyl)benzoate is a useful research compound. Its molecular formula is C19H18N4O3 and its molecular weight is 350.378. The purity is usually 95%.

5-Bromo-2-[[1-(pyridin-3-ylmethyl)piperidin-3-yl]methoxy]pyrimidine

Usually In Stock

• CAS RN:
• 2379993-39-0

• Formula:
• C16H19BrN4O

• InChI:
• InChI=1S/C16H19BrN4O/c17-15-8-19-16(20-9-15)22-12-14-4-2-6-21(11-14)10-13-3-1-5-18-7-13/h1,3,5,7-9,14H,2,4,6,10-12H2

• InChIKey:
• FRBFEMCFDTVSAL-UHFFFAOYSA-N

• 5-Bromo-2-[[1-(pyridin-3-ylmethyl)piperidin-3-yl]methoxy]pyrimidine is a useful research compound. Its molecular formula is C16H19BrN4O and its molecular weight is 363.259. The purity is usually 95%.

(3R)-3-Methyl-2-azaspiro[4.5]decane;hydrochloride

In Stock

• CAS RN:
• 2418593-39-0

• Formula:
• C10H20ClN

• InChI:
• InChI=1S/C10H19N.ClH/c1-9-7-10(8-11-9)5-3-2-4-6-10;/h9,11H,2-8H2,1H3;1H/t9-;/m1./s1

• InChIKey:
• KCRGPQGBRAAJAJ-SBSPUUFOSA-N

• (3R)-3-Methyl-2-azaspiro[4.5]decane;hydrochloride is a useful research compound. Its molecular formula is C10H20ClN and its molecular weight is 189.73. The purity is usually 95%.